![molecular formula C15H12N4OS B286847 3-(3,5-Dimethylphenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286847.png)
3-(3,5-Dimethylphenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
3-(3,5-Dimethylphenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized by several methods and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3-(3,5-Dimethylphenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not yet fully understood. However, it has been proposed that this compound may act by inhibiting the activity of specific enzymes or by interfering with the DNA replication process in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. This compound has been found to induce apoptosis in cancer cells, inhibit the growth of various microbial strains, and exhibit antiviral activity against certain viruses.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using 3-(3,5-Dimethylphenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its relatively simple synthesis method. Additionally, this compound exhibits potent biological activities, making it an attractive candidate for further study. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for the study of 3-(3,5-Dimethylphenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the significant directions is the further study of its potential as a fluorescent probe for the detection of metal ions in biological systems. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicinal chemistry. Finally, further studies are needed to assess the toxicity and safety of this compound for potential therapeutic use.
Conclusion:
In conclusion, this compound is a compound that has shown potential applications in various fields of scientific research. This compound has been synthesized by several methods and has been found to exhibit potent biological activities. While there are still many unanswered questions regarding the mechanism of action and potential applications of this compound, it is clear that further research is warranted to fully understand its potential.
Synthesis Methods
Several methods have been reported for the synthesis of 3-(3,5-Dimethylphenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the most common methods involves the reaction of 3,5-dimethylphenyl hydrazine with 2-furylcarboxaldehyde in the presence of thiosemicarbazide and glacial acetic acid. The resulting product is then cyclized using phosphorus oxychloride to obtain the desired compound.
Scientific Research Applications
3-(3,5-Dimethylphenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various fields of scientific research. One of the significant applications is in the field of medicinal chemistry, where this compound has been found to exhibit potent antitumor, antimicrobial, and antiviral activities. Additionally, this compound has also been studied for its potential to act as a fluorescent probe for the detection of metal ions in biological systems.
Properties
Molecular Formula |
C15H12N4OS |
---|---|
Molecular Weight |
296.3 g/mol |
IUPAC Name |
3-(3,5-dimethylphenyl)-6-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C15H12N4OS/c1-9-6-10(2)8-11(7-9)13-16-17-15-19(13)18-14(21-15)12-4-3-5-20-12/h3-8H,1-2H3 |
InChI Key |
HIKXRLRLEHAAOI-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC=CO4)C |
Canonical SMILES |
CC1=CC(=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC=CO4)C |
Origin of Product |
United States |
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